cholesteryl-3-iodobenzyl ether
cholesteryl-3-iodobenzyl ether
Brand Name:
Vulcanchem
CAS No.:
130504-76-6
VCID:
VC0160076
InChI:
InChI=1S/C34H51IO/c1-23(2)8-6-9-24(3)30-14-15-31-29-13-12-26-21-28(36-22-25-10-7-11-27(35)20-25)16-18-33(26,4)32(29)17-19-34(30,31)5/h7,10-12,20,23-24,28-32H,6,8-9,13-19,21-22H2,1-5H3/t24-,28+,29+,30-,31+,32+,33+,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCC5=CC(=CC=C5)I)C)C
Molecular Formula:
C34H51IO
Molecular Weight:
602.7 g/mol
cholesteryl-3-iodobenzyl ether
CAS No.: 130504-76-6
Main Products
VCID: VC0160076
Molecular Formula: C34H51IO
Molecular Weight: 602.7 g/mol
| CAS No. | 130504-76-6 |
|---|---|
| Product Name | cholesteryl-3-iodobenzyl ether |
| Molecular Formula | C34H51IO |
| Molecular Weight | 602.7 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-3-[(3-iodophenyl)methoxy]-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C34H51IO/c1-23(2)8-6-9-24(3)30-14-15-31-29-13-12-26-21-28(36-22-25-10-7-11-27(35)20-25)16-18-33(26,4)32(29)17-19-34(30,31)5/h7,10-12,20,23-24,28-32H,6,8-9,13-19,21-22H2,1-5H3/t24-,28+,29+,30-,31+,32+,33+,34-/m1/s1 |
| Standard InChIKey | ZNFYQYCCNLHBML-BNFFSTEWSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OCC5=CC(=CC=C5)I)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCC5=CC(=CC=C5)I)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OCC5=CC(=CC=C5)I)C)C |
| Synonyms | 3-CIBE cholesteryl-3-iodobenzyl ethe |
| PubChem Compound | 131225 |
| Last Modified | Nov 11 2021 |
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